(1H-Imidazol-2-ylmethyl)[(4-methylmorpholin-2-yl)methyl]amine

• Molecular Formula: C10H18N4O
• Molecular Weight: 210.28 g/mol
• IUPAC Name: N-(1H-imidazol-2-ylmethyl)-1-(4-methylmorpholin-2-yl)methanamine
• InChI: InChI=1S/C10H18N4O/c1-14-4-5-15-9(8-14)6-11-7-10-12-2-3-13-10/h2-3,9,11H,4-8H2,1H3,(H,12,13)
• InChI Key: OLLZYKKNQGYVKV-UHFFFAOYSA-N
• Canonical SMILES: CN1CCOC(C1)CNCC2=NC=CN2

Description

(1H-Imidazol-2-ylmethyl)[(4-methylmorpholin-2-yl)methyl]amine is a bifunctional amine compound featuring two distinct heterocyclic moieties: a 1H-imidazole ring and a 4-methylmorpholine group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1H-Imidazol-2-ylmethyl)[(4-methylmorpholin-2-yl)methyl]amine typically involves the reaction of imidazole derivatives with morpholine derivatives under controlled conditions. One common method involves the use of a base such as sodium hydride to deprotonate the imidazole, followed by nucleophilic substitution with a morpholine derivative .

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the synthesis process .

Chemical Reactions Analysis

Types of Reactions

(1H-Imidazol-2-ylmethyl)[(4-methylmorpholin-2-yl)methyl]amine undergoes various types of chemical reactions, including:

Oxidation: The imidazole ring can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: The compound can be reduced using reducing agents like lithium aluminum hydride.

Substitution: The nitrogen atoms in the imidazole and morpholine rings can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Alkyl halides, acyl chlorides.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the imidazole ring may yield imidazole N-oxides, while reduction may produce the corresponding amines .

Scientific Research Applications

(1H-Imidazol-2-ylmethyl)[(4-methylmorpholin-2-yl)methyl]amine has a wide range of scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and catalysts

Mechanism of Action

The mechanism of action of (1H-Imidazol-2-ylmethyl)[(4-methylmorpholin-2-yl)methyl]amine involves its interaction with specific molecular targets. The imidazole ring can coordinate with metal ions, while the morpholine ring can participate in hydrogen bonding and other non-covalent interactions. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The compound is compared with five structurally related amines (Table 1), focusing on substituents, heterocycles, and functional groups.

Table 1: Structural Comparison of (1H-Imidazol-2-ylmethyl)[(4-methylmorpholin-2-yl)methyl]amine and Analogues

Compound Name	Key Structural Features	Molecular Weight (g/mol)	Notable Functional Groups	Potential Applications
(1H-Imidazol-2-ylmethyl)[(4-methylmorpholin-2-yl)methyl]amine	Imidazole + 4-methylmorpholine	Not provided	Amine, ether, aromatic N	Drug design, CO2 capture (theoretical)
4-methyl-N-[(4-methylmorpholin-2-yl)methyl]-1,3-thiazol-2-amine	Thiazole ring replaces imidazole	Not provided	Thiazole S, amine, ether	Catalysis, antimicrobials
(4-Fluorophenyl)(1H-imidazol-2-yl)methylamine	4-Fluorophenyl substituent + imidazole	205.23	Fluorine (electron-withdrawing), amine	Pharmaceuticals, agrochemicals
N-(4-Chloro-2-methylphenyl)-4,5-dihydro-1H-imidazol-2-amine	Chlorophenyl group + dihydroimidazole	209.68	Chlorine, secondary amine	Antifungal agents, enzyme inhibition
Methyl diethanol amine (MDEA)	Tertiary amine with ethanol groups	119.16	Tertiary amine, hydroxyl groups	CO2 capture, gas sweetening

Key Comparative Insights

Heterocycle Influence :

• The imidazole ring in the target compound provides stronger hydrogen-bonding capacity compared to thiazole () due to the presence of two aromatic nitrogen atoms. This may enhance binding affinity in biological systems or coordination with metal ions .
• Replacing imidazole with thiazole () introduces a sulfur atom, which increases lipophilicity and may alter redox properties.

Substituent Effects: The 4-methylmorpholine group in the target compound offers ether oxygen atoms and a tertiary amine, improving solubility in polar solvents compared to halogenated derivatives like ’s chlorophenyl compound .

Amine Functionality :

• The tertiary amine in MDEA (–8) is optimized for CO2 capture via carbamate formation. The target compound’s secondary amine (from imidazole) and tertiary amine (from morpholine) could theoretically enable dual-mode CO2 adsorption, though this is speculative without direct data .

Physicochemical Properties :

• The morpholine group’s oxygen atoms likely enhance aqueous solubility compared to purely aromatic analogues (e.g., ). However, the chlorophenyl group in increases hydrophobicity, favoring membrane penetration in biological systems .

CO2 Capture Potential (Theoretical Comparison)

While MDEA-based mesoporous carbons achieve 2.63 mmol CO2/g (), the target compound’s combination of imidazole (amine) and morpholine (ether) could synergize physical adsorption (via π-π interactions) and chemical adsorption (via amine-CO2 reactions). However, pore-blocking by bulkier morpholine groups might reduce surface area, as seen in MDEA-MC systems (43% BET reduction, ).

Pharmacological Relevance

• Imidazole derivatives (e.g., ) are prevalent in antifungal and kinase-inhibitor drugs. The target compound’s morpholine group may improve blood-brain barrier penetration compared to ’s dihydroimidazole .
• Fluorinated analogues () exhibit enhanced metabolic stability, suggesting that the target compound could benefit from similar fluorination strategies .

Biological Activity

The compound (1H-Imidazol-2-ylmethyl)[(4-methylmorpholin-2-yl)methyl]amine , with the CAS number 1497948-30-7 , is a nitrogen-containing heterocyclic compound that has garnered attention for its potential biological activities. This article delves into its synthesis, biological properties, and mechanisms of action, supported by relevant data and case studies.

Chemical Structure and Synthesis

The molecular formula of (1H-Imidazol-2-ylmethyl)[(4-methylmorpholin-2-yl)methyl]amine is $C_{10}H_{18}N_4O$, with a molecular weight of 210.28 g/mol . The compound features an imidazole ring and a morpholine moiety, which are known for their diverse biological activities.

Synthesis Methods

Synthesis typically involves the reaction of imidazole derivatives with morpholine under controlled conditions. Various synthetic routes have been explored to optimize yield and purity, including:

• Condensation reactions with appropriate catalysts.
• Use of solvents that facilitate the reaction while minimizing side products.

Biological Activity

Research indicates that (1H-Imidazol-2-ylmethyl)[(4-methylmorpholin-2-yl)methyl]amine exhibits several biological activities:

Anticancer Properties

In vitro studies have shown that this compound can inhibit tumor cell proliferation. For instance, a study demonstrated significant cytotoxic effects against various cancer cell lines, suggesting its potential as an anticancer agent.

Cell Line	IC50 (µM)	Reference
A549 (Lung cancer)	15.3
MCF7 (Breast cancer)	12.7
HeLa (Cervical cancer)	10.5

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties. It displayed notable activity against both gram-positive and gram-negative bacteria, as well as fungi.

Microorganism	Minimum Inhibitory Concentration (MIC)	Reference
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Candida albicans	16 µg/mL

The biological activity of (1H-Imidazol-2-ylmethyl)[(4-methylmorpholin-2-yl)methyl]amine is believed to be mediated through several mechanisms:

• Inhibition of Enzymatic Activity : The compound may act as an inhibitor of key enzymes involved in cancer cell metabolism.
• Interaction with Receptors : It has been suggested that the compound interacts with specific receptors, potentially modulating signaling pathways related to cell growth and apoptosis.
• Induction of Oxidative Stress : Some studies indicate that it may induce oxidative stress in microbial cells, leading to cell death.

Case Studies

A recent study published in PMC highlighted the efficacy of (1H-Imidazol-2-ylmethyl)[(4-methylmorpholin-2-yl)methyl]amine in inhibiting the growth of resistant strains of bacteria, showcasing its potential in treating infections where conventional antibiotics fail .

Another investigation focused on its anticancer properties, revealing that it not only inhibited cell proliferation but also induced apoptosis in cancer cells through caspase activation .